Cas no 2092062-27-4 (2-(3-(Fluoromethyl)pyrrolidin-1-yl)ethan-1-amine)

• Product Name: 2-(3-(Fluoromethyl)pyrrolidin-1-yl)ethan-1-amine
• CAS No: 2092062-27-4
• MF: C₇H₁₅FN₂
• MW: 146.205805063248
• CID: 5721544
• PubChem ID: 121200991
• Update Time: 2025-10-18

2-(3-(Fluoromethyl)pyrrolidin-1-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2092062-27-4
• AKOS026708986
• 2-(3-(fluoromethyl)pyrrolidin-1-yl)ethan-1-amine
• 2-[3-(fluoromethyl)pyrrolidin-1-yl]ethanamine
• F1907-4525
• 1-Pyrrolidineethanamine, 3-(fluoromethyl)-
• 2-(3-(Fluoromethyl)pyrrolidin-1-yl)ethan-1-amine

• Inchi： 1S/C7H15FN2/c8-5-7-1-3-10(6-7)4-2-9/h7H,1-6,9H2
• InChI Key： QZDFIMRQMVCNDO-UHFFFAOYSA-N
• SMILES： FCC1CCN(CCN)C1

Computed Properties

• Exact Mass: 146.12192665g/mol
• Monoisotopic Mass: 146.12192665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Density: 0.990±0.06 g/cm3(Predicted)
• Boiling Point: 203.5±10.0 °C(Predicted)
• pka: 9.62±0.10(Predicted)

Additional information on 2-(3-(Fluoromethyl)pyrrolidin-1-yl)ethan-1-amine

Comprehensive Overview of 2-(3-(Fluoromethyl)pyrrolidin-1-yl)ethan-1-amine (CAS No. 2092062-27-4)

The compound 2-(3-(Fluoromethyl)pyrrolidin-1-yl)ethan-1-amine (CAS No. 2092062-27-4) is a fluorinated pyrrolidine derivative that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including a fluoromethyl group and a pyrrolidine ring, make it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics, given its ability to modulate neurotransmitter systems.

In recent years, the demand for fluorinated compounds like 2-(3-(Fluoromethyl)pyrrolidin-1-yl)ethan-1-amine has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in medicinal chemistry to incorporate fluorine atoms into drug candidates to improve their pharmacokinetic properties. The compound's amine functionality also opens doors for further derivatization, making it a valuable building block for synthesizing novel bioactive molecules.

One of the most searched questions in the field is: "What are the applications of fluorinated pyrrolidines in drug development?" This compound provides a compelling answer, as its structural motif is found in several FDA-approved drugs targeting neurological disorders. Its pyrrolidine scaffold is known to enhance binding affinity to receptors, while the fluoromethyl group can influence lipophilicity and membrane permeability—key factors in CNS drug design.

From a synthetic chemistry perspective, 2-(3-(Fluoromethyl)pyrrolidin-1-yl)ethan-1-amine (CAS No. 2092062-27-4) is often explored for its reactivity in nucleophilic substitution and reductive amination reactions. These transformations are critical for creating libraries of analogs in high-throughput screening campaigns. The compound's stability under various reaction conditions further underscores its utility in modern organic synthesis.

Another hot topic in the scientific community is the role of fluorine in medicinal chemistry. Studies have shown that fluorination can significantly alter a molecule's electronic properties, bioavailability, and target selectivity. The fluoromethyl group in this compound exemplifies this principle, offering researchers a tool to fine-tune drug candidates for optimal performance. This has led to increased interest in fluorinated building blocks like this one.

Environmental and regulatory considerations are also driving interest in 2-(3-(Fluoromethyl)pyrrolidin-1-yl)ethan-1-amine. With stricter guidelines on compound safety and biodegradability, fluorinated molecules are being reevaluated for their ecological impact. However, the controlled use of such compounds in research settings remains a priority, especially when exploring their potential in life-saving therapeutics.

In summary, 2-(3-(Fluoromethyl)pyrrolidin-1-yl)ethan-1-amine (CAS No. 2092062-27-4) represents a fascinating intersection of synthetic chemistry and drug discovery. Its structural features align with current trends in fluorine chemistry and CNS-targeted therapeutics, making it a compound of enduring relevance. As research continues to uncover new applications, this molecule is poised to play a pivotal role in advancing pharmaceutical science.